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Compound of Interest

Compound Name:
methyl (3,3-

diphenylpropyl)carbamate

Cat. No.: B5832075

Get Quote

Given the absence of a dedicated SDS for methyl (3,3-diphenylpropyl)carbamate, a logical

first step is to analyze its structure and compare it to well-characterized analogs. The molecule

possesses a carbamate functional group, which is a key structural alert for potential biological

activity and toxicity.

Table 1: Physicochemical Properties of Methyl (3,3-diphenylpropyl)carbamate and a Key

Structural Analog
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Property
Methyl (3,3-
diphenylpropyl)carbamate
(Predicted/Inferred)

N-Methyl-3,3-
diphenylpropylamine[1][2]
[3]

Molecular Formula C17H19NO2 C16H19N[2]

Molecular Weight ~269.34 g/mol 225.33 g/mol [1][2]

Boiling Point Likely > 347.4°C at 760 mmHg 347.4°C at 760 mmHg[2][3]

Density ~1.0 - 1.1 g/cm³ 0.988 g/cm³[1][2][3]

Solubility

Predicted to be slightly soluble

in chloroform and ethyl

acetate.[1][3] Water solubility is

expected to be low.[4]

Chloroform (Slightly), Ethyl

Acetate (Slightly)[1][3]

The toxicological profile of methyl (3,3-diphenylpropyl)carbamate can be inferred from the

known hazards of the carbamate class of compounds. N-methyl carbamates are known to act

as reversible inhibitors of acetylcholinesterase (AChE), an enzyme critical for the proper

functioning of the nervous system.[5] This inhibition leads to an accumulation of the

neurotransmitter acetylcholine, resulting in a range of cholinergic effects.[5]

Potential Health Hazards:

Acute Toxicity: Ingestion, inhalation, or skin absorption of carbamates can lead to symptoms

of cholinergic crisis, including salivation, lacrimation, urination, defecation, gastrointestinal

distress, and emesis (SLUDGE).[5] In severe cases, respiratory depression can be fatal.[5]

Eye Irritation: Many carbamates are known to cause serious eye irritation.[6][7][8]

Skin Irritation: May cause skin irritation upon prolonged or repeated contact.[8]

Carcinogenicity: Some carbamates, such as methyl carbamate, are suspected of causing

cancer.[6][7][8] It is prudent to handle methyl (3,3-diphenylpropyl)carbamate as a potential

carcinogen.

Risk Mitigation and Safe Handling Protocols
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A proactive approach to safety is essential when working with any novel or poorly characterized

chemical. The following protocols are designed to minimize exposure and ensure a safe

working environment.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against chemical exposure.

Table 2: Recommended Personal Protective Equipment for Handling Methyl (3,3-
diphenylpropyl)carbamate

PPE Category Specification Rationale

Eye Protection
Chemical safety goggles with

side shields.[9]

Protects against splashes and

aerosols that can cause

serious eye irritation.

Hand Protection

Nitrile or neoprene gloves.[9]

Gloves must be inspected

before use and disposed of

immediately if contaminated.

[10]

Provides a barrier against skin

absorption. The choice of

glove material should be

based on resistance to the

specific solvents being used.

Body Protection
A lab coat that covers the arms

and fastens in the front.[9]

Protects skin and clothing from

spills.

Respiratory Protection

Use in a well-ventilated area,

preferably within a chemical

fume hood.[9] If there is a risk

of generating dust or aerosols,

a respirator may be necessary.

[11]

Minimizes the risk of

inhalation, a primary route of

exposure for carbamates.[5]

Experimental Workflow for Safe Handling
A structured workflow ensures that all safety precautions are considered at each stage of the

experimental process.
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Preparation Phase

Handling Phase

Cleanup and Disposal Phase

Post-Handling

Review available safety data for analogous compounds

Ensure fume hood is certified and operational

Don all required PPE

Work within the fume hood

Handle with care to avoid generating dust or aerosols

Keep containers closed when not in use

Decontaminate work surfaces

Segregate and label all waste streams

Dispose of waste according to institutional guidelines

Remove and dispose of contaminated PPE

Wash hands thoroughly
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Exposure Event

Immediate Actions

Medical Attention

Accidental Exposure

Skin Contact:
Flush with water for 15 mins

Eye Contact:
Flush with eyewash for 15 mins

Inhalation:
Move to fresh air

Ingestion:
Seek immediate medical attention

Seek Immediate Medical Attention Provide medical personnel with all available safety information

Click to download full resolution via product page

Caption: Emergency response flowchart for accidental exposure.

First Aid Measures:

Skin Contact: Immediately remove contaminated clothing and flush the affected area with

copious amounts of water for at least 15 minutes. [10]Seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. [8]Seek immediate medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If

not breathing, give artificial respiration. [12]Seek medical attention.
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Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. [12]Seek immediate medical attention.

Storage and Disposal
Proper storage and disposal are critical for maintaining a safe laboratory environment and

preventing environmental contamination.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area. [13]* Store away

from incompatible materials such as strong oxidizing agents, strong acids, and strong bases.

[4]* The storage area should be clearly labeled, and access should be restricted to

authorized personnel.

Disposal:

All waste containing methyl (3,3-diphenylpropyl)carbamate, including contaminated PPE,

glassware, and absorbent materials, must be treated as hazardous waste. [14]* Collect

waste in clearly labeled, sealed containers. [14]* Dispose of all waste in accordance with

local, state, and federal regulations. Do not dispose of down the drain or in general waste. [9]

Conclusion: A Commitment to Safety
While a specific Safety Data Sheet for methyl (3,3-diphenylpropyl)carbamate is not currently

available, a thorough analysis of its chemical structure and comparison to known carbamates

allows for the development of comprehensive safety protocols. By adhering to the guidelines

outlined in this document, researchers can handle this compound with a high degree of

confidence and safety. The principles of risk assessment, proper use of personal protective

equipment, and adherence to established protocols are the cornerstones of a safe and

productive research environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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